Propargyl chloride
Overview
Description
Propargyl chloride is an organic compound with the formula HC≡CCH2Cl . It is a colorless liquid and a lacrymator . It is an alkylating agent that is used in organic synthesis .
Synthesis Analysis
Propargyl chloride has been synthesized in various ways. The commonest methods include the reaction between propargyl alcohol and thionyl chloride, and the gradual introduction of phosgene into propargyl alcohol and subsequent decomposition of the chloroformic acid propargyl ester in the presence of a tertiary amine .Molecular Structure Analysis
The linear formula of Propargyl chloride is HC≡CCH2Cl . It has a molecular weight of 74.51 .Chemical Reactions Analysis
The propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The propargylation reaction serves as a strategic step in a reaction sequence that results in the formation of more elaborate/complex structures .Physical And Chemical Properties Analysis
Propargyl chloride is a colorless liquid with a density of 1.0306 g/cm3 . It has a melting point of -78 °C and a boiling point of 57 °C . It is insoluble in water .Scientific Research Applications
Synthesis of Propargyl Derivatives
Propargyl chloride is extensively used in the synthesis of propargyl derivatives, which serve as valuable intermediates and building blocks in organic chemistry. These derivatives are crucial for creating complex molecular structures due to their reactivity and ability to undergo various transformations. The introduction of the propargyl group into small-molecule building blocks can lead to new synthetic pathways, significantly expanding the scope of chemical synthesis .
Catalytic Propargylic Substitution Reactions
The compound plays a pivotal role in catalytic propargylic substitution reactions. These reactions are fundamental in organic synthesis, allowing for the introduction of diverse functional groups into the propargylic position. The advancements in catalysis have led to the development of novel propargylic substitution methodologies, enhancing the efficiency and selectivity of these transformations .
Generation of Propargyl Radicals
In photochemistry, propargyl chloride is used to generate propargyl radicals through pulsed laser photolysis. These radicals are essential for studying reaction mechanisms and developing new photochemical processes. The ability to produce and observe propargyl radicals provides valuable insights into the dynamics of radical reactions .
Material Science Applications
Propargyl chloride is utilized in the synthesis of novel materials, such as tetraaryl and triaryl analogs of bisphenol A propargyl resins. These materials have potential applications in various industries, including plastics, coatings, and adhesives, due to their enhanced thermal and mechanical properties .
Emission Spectra Studies
Researchers employ propargyl chloride to study emission spectra upon photoexcitation. This application is significant in the field of spectroscopy, where understanding the emission properties of molecules is crucial for the development of new light-emitting materials and devices .
Homopropargylic Alcohol Synthesis
The synthesis of homopropargylic alcohols is another important application of propargyl chloride. These alcohols are valuable intermediates in organic synthesis, leading to the creation of various pharmaceuticals and natural products. The development of efficient protocols for their synthesis is an active area of research .
Mechanism of Action
Target of Action
Propargyl chloride is an efficient propargylating agent . It primarily targets molecules that can undergo nucleophilic substitution reactions . The highly nucleophilic alkyne functional moiety along with its considerably acidic terminal hydrogen atom allows the propargylic unit to play a crucial role in organic synthesis .
Mode of Action
The compound interacts with its targets through a process known as propargylation . This involves the displacement of a propargylic alcohol by a nucleophile . The steric hindrance between the substituents in the R group and chloride, as well as the high electronegativity of chlorine, are the two prime reasons for the weakening of the C–O bond and its subsequent cleavage .
Biochemical Pathways
The introduction of the propargyl group into small-molecule building blocks opens up new synthetic pathways for further elaboration . The reaction pathway involves an η3-allenylmetal intermediate, which gives a (σ-allenylic)metal complex as well as a (σ-propargylic)metal complex . The attack of a nucleophile on these complexes affords allene derivatives and propargyl substitution products .
Pharmacokinetics
Given its chemical properties, it is likely that it has good solubility in organic solvents , which could influence its absorption and distribution
Result of Action
The primary result of propargyl chloride’s action is the generation of propargyl radicals . These radicals can then participate in a variety of reactions, leading to the formation of more complex molecules. For example, it has been used in the synthesis of novel tetraaryl analogs of bisphenol A and triaryl analogs of bisphenol A propargyl resins .
Action Environment
The action of propargyl chloride can be influenced by various environmental factors. For instance, the presence of a suitable nucleophile is necessary for the propargylation reaction to occur . Additionally, the reaction is sensitive to steric hindrance and the electronegativity of the involved groups . The compound should be stored in a dark place to prevent degradation .
Safety and Hazards
Future Directions
The propargyl group is a highly versatile moiety that opens up new synthetic pathways for further elaboration . The last decade has witnessed remarkable progress in both the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates . This suggests that there is potential for future developments in this field .
properties
IUPAC Name |
3-chloroprop-1-yne | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3Cl/c1-2-3-4/h1H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJZPPWWHKPGCHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060789 | |
Record name | 1-Propyne, 3-chloro- | |
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Molecular Weight |
74.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Merck Index] Yellow to pale brown liquid with a pungent unpleasant odor; [Alfa Aesar MSDS] | |
Record name | Propargyl chloride | |
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Product Name |
Propargyl chloride | |
CAS RN |
624-65-7 | |
Record name | 3-Chloro-1-propyne | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=624-65-7 | |
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Record name | Propargyl chloride | |
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Record name | Propargyl chloride | |
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Record name | 1-Propyne, 3-chloro- | |
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Record name | 1-Propyne, 3-chloro- | |
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Record name | 3-chloropropyne | |
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Record name | PROPARGYL CHLORIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of propargyl chloride?
A1: Propargyl chloride has the molecular formula C3H3Cl and a molecular weight of 76.53 g/mol.
Q2: Are there any spectroscopic data available for propargyl chloride?
A2: Yes, researchers have used various spectroscopic techniques to characterize propargyl chloride. Proton resonance signals of the methylene and ethynyl hydrogens in propargyl chloride exhibit an upfield shift when transitioning from cyclohexane to benzene as a solvent, indicating complex formation. [] Infrared multiphoton excitation studies, coupled with UV excitation, have revealed insights into the photochemistry of propargyl chloride, including evidence of infrared multiphoton dissociation on the ground electronic state. [] Additionally, studies employing high-resolution electron energy loss spectroscopy (HREELS) and X-ray photoelectron spectroscopy (XPS) have provided valuable information about the vibrational and electronic features of propargyl chloride when adsorbed onto silicon surfaces. []
Q3: How does propargyl chloride react with nucleophiles?
A3: Propargyl chloride readily undergoes nucleophilic substitution reactions, where the chlorine atom is replaced by a nucleophile. This reactivity stems from the electrophilic nature of the carbon atom bonded to the chlorine. For example, propargyl chloride reacts with sodium phenolthiolate, leading to the formation of phenyl propargyl sulfone. []
Q4: Can propargyl chloride be used in cyclization reactions?
A4: Yes, propargyl chloride is a valuable building block in various cyclization reactions. For instance, palladium(0)-catalyzed cyclization of propargyl chlorides, alongside bromoallenes and carbonates containing internal nucleophiles like hydroxy and benzamide groups, can stereoselectively yield functionalized tetrahydrofuran. The reaction's effectiveness depends on the relative configuration of the benzamide and leaving groups, as well as the leaving group's nature. This bis-cyclization strategy has proven useful in the total synthesis of pachastrissamine, a bioactive marine natural product. []
Q5: How does the presence of a triple bond in propargyl chloride influence its reactivity?
A5: The triple bond in propargyl chloride participates in various reactions, including:
- Alkoxycarbonylation: Propargyl chloride undergoes alkoxycarbonylation reactions to form chlorotetrolic esters. [, ] This reaction involves the insertion of carbon monoxide into the carbon-chlorine bond, followed by reaction with an alcohol.
- Click Chemistry: Propargyl chloride acts as a precursor to propargyl azides, which readily participate in copper-catalyzed azide-alkyne cycloaddition reactions (CuAAC), a prominent example of click chemistry. []
- Polymerization: Propargyl chloride can undergo polymerization reactions, leading to the formation of polymers with conjugated bond systems. This polymerization is initiated by the opening of the propargyl triple bond, often activated by interaction with other molecules, such as poly(4-vinylpyridine). []
Q6: Are there any stereoselective reactions involving propargyl chloride?
A6: Yes, propargyl chloride can participate in enantioselective reactions. For instance, an iridium-catalyzed transfer hydrogenative coupling reaction involving propargyl chlorides and primary benzylic alcohols yields products of propargylation with high enantiomeric excess (ee). [, ] This reaction utilizes [Ir(cod){(R)-segphos}]OTf (cod = 1,5-cyclooctadiene, segphos = 5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole, Tf = trifluoromethanesulfonyl) as a catalyst and proceeds through a hydrogen exchange mechanism, forming allenyliridium-aldehyde pairs that subsequently combine to generate the desired chiral propargylation products.
Q7: How does propargyl chloride react with organometallic reagents?
A7: Propargyl chloride reacts with organolithium reagents, such as methyllithium (MeLi) and n-butyllithium (n-BuLi), to form 3-chloro-1-propynyllithium. [] This organolithium species is a valuable intermediate in organic synthesis, reacting with various electrophiles to form substituted alkynes. For instance, it can be used to synthesize chlorotetrolic esters. []
Q8: Can propargyl chloride be used to synthesize heterocycles?
A8: Yes, propargyl chloride is a valuable precursor for synthesizing selenium-containing heterocycles. For example, aryl isoselenocyanates react with propargyl chloride in the presence of malononitrile and triethylamine to yield 2-(3-aryl-2,3-dihydro-4-methyl-1,3-selenazol-2-ylidene)malononitriles as major products. [] Additionally, propargyl chloride can be employed in synthesizing linear and angular thienocoumarins and thiopyranocoumarins. []
Q9: What are the applications of propargyl chloride in material science?
A9: Propargyl chloride is used to synthesize oligomers with triple side-chain bonds, which can be further modified through reactions like hydrogenation and aminomethylation. [] Additionally, it can be utilized in the synthesis of silica nanoparticles incorporating triazolyl macrocycles, which are of interest due to their potential applications in various fields like catalysis and sensing. []
Q10: How is computational chemistry used to study the reactions of propargyl chloride?
A10: Computational chemistry plays a crucial role in understanding the reactivity of propargyl chloride:
- Reaction Mechanisms: Ab initio calculations have been used to investigate the reaction mechanisms of propargyl chloride with chlorine radicals, providing insights into the addition, metathesis, and isomerization pathways involved. []
- Potential Energy Surfaces: Density functional theory (DFT) calculations help map the potential energy surfaces of reactions involving propargyl chloride. These calculations provide information about the relative energies of reactants, intermediates, transition states, and products, enabling researchers to predict reaction pathways and product distributions. [, ]
- Tunneling Effects: Theoretical investigations have revealed the significance of quantum mechanical tunneling in the dissociation of the propargyl chloride molecular ion. This understanding is crucial for accurately predicting reaction rates and product branching ratios. []
- Photodissociation Dynamics: Computational methods, such as multireference ab initio calculations, help analyze the photodissociation dynamics of propargyl chloride. These calculations allow researchers to identify the electronic states involved in the photodissociation process and understand the energy partitioning among the photofragments. []
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